Cas no 2060053-44-1 (1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)-)
1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)-
-
- Inchi: 1S/C9H9N3O/c10-4-6-3-7-5-11-2-1-8(7)12-9(6)13/h1-3,5H,4,10H2,(H,12,13)
- InChI Key: DEKLYWINNLEWSH-UHFFFAOYSA-N
- SMILES: N1C2=C(C=NC=C2)C=C(CN)C1=O
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 68Ų
1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1091098-1g |
3-(Aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 95% | 1g |
$641.0 | 2024-04-22 | |
| Enamine | EN300-310779-0.05g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 0.05g |
$744.0 | 2023-02-26 | ||
| Enamine | EN300-310779-0.1g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 0.1g |
$779.0 | 2023-02-26 | ||
| Enamine | EN300-310779-0.25g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 0.25g |
$814.0 | 2023-02-26 | ||
| Enamine | EN300-310779-0.5g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 0.5g |
$849.0 | 2023-02-26 | ||
| Enamine | EN300-310779-1.0g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-310779-2.5g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 2.5g |
$1735.0 | 2023-02-26 | ||
| Enamine | EN300-310779-5.0g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 5.0g |
$2566.0 | 2023-02-26 | ||
| Enamine | EN300-310779-10.0g |
3-(aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 10.0g |
$3807.0 | 2023-02-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01026899-1g |
3-(Aminomethyl)-1,2-dihydro-1,6-naphthyridin-2-one |
2060053-44-1 | 95% | 1g |
¥4403.0 | 2023-03-11 |
1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)-
Introduction to 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) (CAS No. 2060053-44-1)
The compound 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl), identified by its CAS number 2060053-44-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the naphthyridine class, a structural motif renowned for its broad spectrum of biological activities and utility in drug design. The presence of an aminomethyl substituent at the 3-position of the naphthyridine core introduces unique reactivity and functionalization possibilities, making it a compelling scaffold for developing novel therapeutic agents.
1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) has garnered attention due to its potential applications in addressing various therapeutic challenges. The naphthyridine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting bacterial infections, cancer, and inflammatory diseases. The specific modification with an aminomethyl group enhances the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature is particularly valuable in designing molecules with improved binding affinity and selectivity.
Recent studies have highlighted the versatility of 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) as a building block for drug discovery. Researchers have leveraged its chemical framework to develop inhibitors of bacterial enzymes such as gyrase and topoisomerase, which are critical for bacterial DNA replication and transcription. The aminomethyl moiety serves as a handle for further derivatization, enabling the synthesis of libraries of compounds that can be screened for pharmacological activity. Such efforts have led to the identification of lead compounds with promising antimicrobial properties.
In the realm of oncology, the naphthyridine scaffold has been explored for its ability to modulate kinases and other signaling proteins involved in cancer progression. The aminomethyl group at position 3 allows for conjugation with bioactive molecules or further functionalization to enhance target specificity. Preliminary investigations suggest that derivatives of 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) exhibit inhibitory effects on tyrosine kinases and other enzymes implicated in tumor growth and metastasis. These findings underscore the compound's potential as a precursor for next-generation anticancer agents.
The pharmacokinetic profile of 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) is another critical aspect that has been examined in recent research. Studies indicate that this compound exhibits favorable solubility and metabolic stability, which are essential properties for drug candidates intended for clinical use. The aminomethyl substituent contributes to improved bioavailability by facilitating passive diffusion across biological membranes while minimizing rapid degradation by enzymatic pathways. This balance between reactivity and stability makes it an attractive candidate for further development.
Advances in computational chemistry have further accelerated the exploration of 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) as a drug-like scaffold. Molecular modeling techniques have been employed to predict binding modes and optimize interactions with biological targets. These simulations have guided synthetic strategies aimed at enhancing potency and reducing off-target effects. By integrating experimental data with computational predictions, researchers can design derivatives with tailored pharmacological profiles.
The synthesis of 1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include cyclization reactions followed by functional group modifications to introduce the aminomethyl substituent. Recent improvements in synthetic methodologies have enabled higher yields and purities, making it feasible to produce sufficient quantities for preclinical studies. These advancements underscore the compound's readiness for further exploration in drug development pipelines.
In conclusion,1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl) (CAS No. 2060053-44-1) represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features—particularly the aminomethyl group—offer opportunities for designing molecules with enhanced biological activity and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its significance in modern pharmaceutical chemistry.
2060053-44-1 (1,6-Naphthyridin-2(1H)-one, 3-(aminomethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)